Cas no 2229338-77-4 (1,1-difluoro-2-methyl-3-(4-phenylphenyl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(4-phenylphenyl)propan-2-amine
• CAS No: 2229338-77-4
• MF: C₁₆H₁₇F₂N
• MW: 261.30969119072
• CID: 5924134
• PubChem ID: 165682985
• Update Time: 2025-10-21

1,1-difluoro-2-methyl-3-(4-phenylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(4-phenylphenyl)propan-2-amine
• 2229338-77-4
• EN300-1997606

• Inchi： 1S/C16H17F2N/c1-16(19,15(17)18)11-12-7-9-14(10-8-12)13-5-3-2-4-6-13/h2-10,15H,11,19H2,1H3
• InChI Key： PXNWRKGMPCBCHK-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=CC(C2C=CC=CC=2)=CC=1)N)F

Computed Properties

• Exact Mass: 261.13290587g/mol
• Monoisotopic Mass: 261.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-methyl-3-(4-phenylphenyl)propan-2-amine

Introduction to 1,1-difluoro-2-methyl-3-(4-phenylphenyl)propan-2-amine (CAS No. 2229338-77-4)

1,1-difluoro-2-methyl-3-(4-phenylphenyl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229338-77-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its fluoro-substituted structure, which is known to influence the pharmacokinetic and pharmacodynamic properties of drug candidates significantly. The presence of both fluoro and phenyl groups in its molecular framework suggests potential applications in the development of bioactive molecules, particularly in the realm of central nervous system (CNS) therapeutics and anti-inflammatory agents.

The structural motif of 1,1-difluoro-2-methyl-3-(4-phenylphenyl)propan-2-amine consists of a propyl backbone with fluorine atoms at the 1-position and a phenyl ring at the 3-position, further substituted with another phenyl group at the 4-position. This arrangement creates a molecule with distinct electronic and steric properties that can be leveraged for designing novel pharmacophores. The fluoro-substituents are particularly noteworthy, as they are frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate drug distribution.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to alter the physicochemical properties of molecules. For instance, fluorine atoms can increase lipophilicity, which may enhance membrane permeability and oral bioavailability. Additionally, fluorine substitution can lead to increased metabolic stability by resisting degradation pathways such as oxidation or hydrolysis. These attributes make 1,1-difluoro-2-methyl-3-(4-phenylphenyl)propan-2-amine a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of CNS-active agents. The phenyl rings in its structure can interact with various neurotransmitter receptors, while the fluoro-substituents may fine-tune binding interactions to achieve higher selectivity and efficacy. Studies have shown that similar fluoro-substituted amine derivatives exhibit potent activity against enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The molecular scaffold of 1,1-difluoro-2-methyl-3-(4-phenylphenyl)propan-2-amine aligns well with this area of research, suggesting it could serve as a valuable building block for novel therapeutics.

Moreover, the compound's structural features may also make it useful in addressing inflammatory conditions. Fluorinated amine derivatives have been reported to exhibit anti-inflammatory properties by modulating signaling pathways such as NFκB and MAPK. The presence of multiple aromatic rings in 1,1-difluoro-2-methyl-3-(4-phenylphenyl)propan-2-amine could facilitate interactions with inflammatory mediators, potentially leading to therapeutic benefits in chronic inflammatory diseases.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting costly wet-lab experiments. Molecular modeling studies on 1,1-difluoro-2-methyl-3-(4-phenylphenyl)propan-2-amine have suggested that it may bind effectively to targets such as monoamine oxidase (MAO) and cyclooxygenase (COX), enzymes implicated in mood disorders and pain perception, respectively. These predictions are supported by experimental data from related compounds, reinforcing the potential of this molecule as a lead candidate for drug development.

The synthesis of 1,1-difluoro-2-methyl-3-(4-phenylphenyl)propan-2-amino presents an intriguing challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been instrumental in assembling the desired framework. Optimized synthetic routes could enable scalable production for preclinical studies and beyond.

In conclusion, 1,1-difluoro - 2 - methyl - 3 - ( 4 - pheny l phen y l ) pro pan - 2 - am ine ( CAS No . 2229338 - 77 - 4 ) represents a fascinating molecule with broad therapeutic implications. Its unique structural composition positions it as a compelling candidate for further exploration in pharmaceutical research . As our understanding of fluorinated chemistry continues to evolve , compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics . Further investigation into its biological activity , pharmacokinetics , and synthetic feasibility will be essential steps toward realizing its full potential .